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Compound of Interest

Compound Name: 1-Amino-2,6-dimethylpiperidine

Cat. No.: B1295051 Get Quote

An In-Depth Technical Guide to the Physical Properties of 1-Amino-2,6-dimethylpiperidine

Introduction
1-Amino-2,6-dimethylpiperidine (CAS No. 39135-39-2) is a substituted heterocyclic amine

with a molecular formula of C₇H₁₆N₂.[1][2][3] Its structure, featuring a piperidine ring with two

methyl groups at the 2 and 6 positions and an amino group attached to the nitrogen atom,

gives rise to stereoisomerism and specific chemical reactivity.[1][4] This compound serves as a

valuable reactant and intermediate in organic synthesis, notably in the preparation of amides,

hydrazones, and various pharmacologically active agents, including potential anticonvulsants

and HIV entry inhibitors.[2][5] A thorough understanding of its fundamental physical properties,

such as boiling point and density, is paramount for its safe handling, reaction optimization, and

process scale-up in research and drug development settings. This guide provides a detailed

examination of these core properties, grounded in established experimental methodologies and

theoretical principles.

Physicochemical Data Summary
The key physical and chemical identifiers for 1-Amino-2,6-dimethylpiperidine are

summarized below for quick reference. These values are critical for laboratory use, from

reaction setup to purification and storage.
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Property Value Source(s)

CAS Number 39135-39-2 [1][2][3][5]

Molecular Formula C₇H₁₆N₂ [1][2][3][5]

Molar Mass 128.22 g/mol [1][2][5]

Boiling Point 65-80 °C at 30 mmHg [1][5]

Density 0.865 g/mL at 25 °C [1][5]

Refractive Index n20/D 1.465 [1][5]

Core Physical Properties: An In-Depth Analysis
Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. This property is a direct indicator of the strength of intermolecular forces. For 1-
Amino-2,6-dimethylpiperidine, the reported boiling point is a range of 65-80 °C under a

reduced pressure of 30 mmHg.[1][5]

Causality and Structural Interpretation:

Hydrogen Bonding: As a secondary amine (the exocyclic nitrogen is primary, but the ring

nitrogen is tertiary), 1-Amino-2,6-dimethylpiperidine possesses N-H bonds in its amino

group. These allow for intermolecular hydrogen bonding, where the lone pair on a nitrogen

atom of one molecule attracts the slightly positive hydrogen atom of another.[6][7] This is a

relatively strong intermolecular force that requires significant energy to overcome, leading to

a higher boiling point than alkanes of similar molecular weight.[7] However, the hydrogen

bonds between amine molecules are generally weaker than those in alcohols because

nitrogen is less electronegative than oxygen.[8]

Molecular Weight and Dispersion Forces: With a molar mass of 128.22 g/mol , the molecule

exhibits van der Waals dispersion forces.[1][2][5] The strength of these forces increases with

molecular size and surface area, contributing significantly to the energy required for

vaporization.[8]
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Reduced Pressure Distillation: The boiling point is specified at a reduced pressure (30

mmHg), which is significantly below atmospheric pressure (760 mmHg). This indicates that

the compound may be susceptible to decomposition, oxidation, or polymerization at its

normal boiling point.[9] By reducing the external pressure, the temperature required to

achieve boiling is lowered, allowing for safer distillation and purification of the thermally

sensitive compound.

Density
Density is a fundamental physical property defined as mass per unit of volume. For 1-Amino-
2,6-dimethylpiperidine, the literature value is 0.865 g/mL at 25 °C.[1][5] This value is essential

for converting mass to volume in experimental setups and for fluid dynamics calculations in

process design.

Causality and Experimental Context:

The density of a liquid amine is influenced by its molecular weight, molecular packing efficiency

in the liquid state, and temperature. The value of 0.865 g/mL is less than that of water,

indicating that it will form the upper layer if mixed with immiscible water. The temperature is

specified at 25 °C because density is temperature-dependent; as temperature increases, the

volume typically expands, leading to a decrease in density. Accurate density measurements are

crucial for process modeling and the design of equipment like absorption towers.[10]

Experimental Determination Protocols
To ensure data integrity and reproducibility, the following protocols describe modern, validated

methods for determining the boiling point and density of liquid amines like 1-Amino-2,6-
dimethylpiperidine.

Protocol 1: Determination of Boiling Point via Reduced
Pressure Distillation
This method is chosen for its suitability for compounds that may decompose at their

atmospheric boiling point.

Methodology:
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Apparatus Setup: Assemble a short-path distillation apparatus. This includes a round-bottom

flask, a distillation head with a port for a thermometer or temperature probe, a condenser,

and a receiving flask. Ensure all glassware is dry.

Vacuum Connection: Connect the apparatus to a vacuum pump via a vacuum trap and a

manometer to accurately monitor the pressure. A bleed valve should be included to allow for

fine control of the system pressure.

Sample Preparation: Place a sample of 1-Amino-2,6-dimethylpiperidine (e.g., 10 mL) and

a few boiling chips or a magnetic stir bar into the round-bottom flask to ensure smooth

boiling.

System Evacuation: Begin stirring and slowly evacuate the system. Adjust the bleed valve

until a stable pressure of 30 mmHg is achieved and maintained as read on the manometer.

Heating: Gently heat the distillation flask using a heating mantle.

Data Collection: Record the temperature at which the liquid begins to boil and a steady

stream of condensate is observed on the thermometer bulb and drips into the condenser.

This temperature is the boiling point at the recorded pressure. The temperature should

remain constant as the first fraction is collected.

Validation: The system's pressure must be continuously monitored. Any fluctuation will alter

the boiling point. The protocol's trustworthiness relies on a stable, accurately measured

pressure and a stable temperature reading during distillation.

Protocol 2: Determination of Density via Vibrating Tube
Densitometer
This is a highly accurate and rapid method for determining the density of liquids. Modern

instruments like the Anton Paar DMA series are frequently used for this purpose with high

precision.[11][12]

Methodology:

Instrument Calibration: Calibrate the densitometer according to the manufacturer's

instructions. This typically involves a two-point calibration using dry air and deionized,
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degassed water at a known temperature (e.g., 25 °C). The instrument measures the

oscillation period of a U-shaped tube, which changes based on the density of the fluid inside.

Temperature Control: Set the instrument's internal Peltier thermostat to the desired

temperature of 25.0 ± 0.1 °C. Allow the system to equilibrate.

Sample Introduction: Inject a small, bubble-free aliquot of 1-Amino-2,6-dimethylpiperidine
into the measurement cell using a syringe. Ensure the sample completely fills the U-tube.

Measurement: Allow the sample's temperature and the oscillation period to stabilize. The

instrument will automatically calculate and display the density.

Replicates and Cleaning: Perform multiple (at least three) independent measurements to

ensure reproducibility. Between samples, thoroughly clean the measurement cell with

appropriate solvents (e.g., ethanol followed by acetone) and dry it completely with a stream

of air or nitrogen.

Validation: The accuracy of this method is contingent on precise calibration and stringent

temperature control. The low uncertainty of modern vibrating tube densitometers (often less

than ±0.7 kg·m⁻³) provides a high degree of confidence in the results.[12]

Visualization of Experimental Workflow
The following diagram illustrates the logical flow for the comprehensive determination of the

physical properties of 1-Amino-2,6-dimethylpiperidine.
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Phase 1: Preparation & Safety

Phase 2A: Boiling Point Determination Phase 2B: Density Determination

Phase 3: Data Analysis & Reporting

Review Safety Data Sheet (SDS)
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Record Density (n≥3)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1295051?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/1-amino-2,6-dimethylpiperidine
https://www.scbt.com/p/1-amino-2-6-dimethylpiperidine-39135-39-2
https://webbook.nist.gov/cgi/inchi?ID=C39135392&Mask=200
https://www.researchgate.net/figure/Molecular-structure-of-1-amino-2-6-dimethyl-piperidine_fig4_320211504
https://www.sigmaaldrich.com/SG/en/product/aldrich/133450
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Amines/Properties_of_Amines/Basic_Properties_of_Amines
https://ecampusontario.pressbooks.pub/orgbiochemsupplement/chapter/amine-properties/
https://ecampusontario.pressbooks.pub/orgbiochemsupplement/chapter/amine-properties/
https://scienceready.com.au/pages/amines
https://cmst.eu/wp-content/uploads/files/10.12921_cmst.2015.21.04.004_Saaidpour.pdf
https://www.scielo.br/j/bjce/a/bL8txgvPqTnHyWx83CtRYkq/?format=html&lang=en
https://uvadoc.uva.es/bitstream/handle/10324/26126/JCT-16-954.pdf;sequence=2
https://www.researchgate.net/publication/298330118_Viscosity_and_density_measurements_of_aqueous_amines_at_high_pressures_MDEA-water_and_MEA-water_mixtures_for_CO2_capture
https://www.benchchem.com/product/b1295051#physical-properties-of-1-amino-2-6-dimethylpiperidine-boiling-point-density
https://www.benchchem.com/product/b1295051#physical-properties-of-1-amino-2-6-dimethylpiperidine-boiling-point-density
https://www.benchchem.com/product/b1295051#physical-properties-of-1-amino-2-6-dimethylpiperidine-boiling-point-density
https://www.benchchem.com/product/b1295051#physical-properties-of-1-amino-2-6-dimethylpiperidine-boiling-point-density
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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